N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H18N4O5S/c26-19(14-7-9-16(10-8-14)31(27,28)25-11-3-4-12-25)22-21-24-23-20(30-21)18-13-15-5-1-2-6-17(15)29-18/h1-2,5-10,13H,3-4,11-12H2,(H,22,24,26)
• InChI Key: GRKQFBSGMLNRHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC5=CC=CC=C5O4
• Molecular Formula: C21H18N4O5S
• Molecular Weight: 438.5 g/mol

Description

N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C21H18N4O5S and its molecular weight is 438.46. The purity is usually 95%.
BenchChem offers high-quality N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Structure

A one-pot condensation method has been developed for synthesizing bicyclic systems related to N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide. This method involves the condensation of 5-oxopyrrolidine-3-carboxylic acids, carbonyldiimidazole, and benzamidoximes, resulting in novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one systems confirmed by IR, 1H NMR, and liquid chromato-mass spectrometry (Kharchenko, Detistov, & Orlov, 2008).

Biological Activity and Potential Applications

The reaction of N-([1]benzofuro[3,2-d]pyrimidin-4-yl)formamidines with hydroxylamine hydrochloride results in rearranged cyclization products, illustrating the chemical's potential in generating biologically active compounds. This process involves ring cleavage and closure, leading to N-[2-([1,2,4]oxadiazol-5-yl)[1]benzofuran-3-yl)formamide oximes, which may have implications for drug development (Okuda, Tsuchie, & Hirota, 2012).

Antimicrobial Activity

N-substituted derivatives of related compounds have been synthesized and shown to exhibit moderate to significant antimicrobial activity against both Gram-negative and Gram-positive bacteria. This suggests potential applications in developing new antimicrobial agents (Khalid et al., 2016).

Catalytic and Synthetic Applications

Lewis Acid-Catalyzed synthesis techniques involving related compounds have been used to synthesize 2,3-disubstituted benzofurans, demonstrating the utility of these compounds in organic synthesis and the potential for creating drug molecules like benzbromarone and amiodarone (Huang et al., 2019).